Octahydro-8,8-dimethylnaphthalene-2-methyl acetate

• CAS No.: 93840-10-9
• Molecular Formula: C15H24O2
• Molecular Weight: 236.35 g/mol
• IUPAC Name: (8,8-dimethyl-2,3,4,5,6,7-hexahydro-1H-naphthalen-2-yl)methyl acetate
• InChI: InChI=1S/C15H24O2/c1-11(16)17-10-12-6-7-13-5-4-8-15(2,3)14(13)9-12/h12H,4-10H2,1-3H3
• InChI Key: UBCZWKJQDVONHV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1CCC2=C(C1)C(CCC2)(C)C

Description

Octahydro-8,8-dimethylnaphthalene-2-methyl acetate is a chemical compound with the molecular formula C15H24O2 and a molecular weight of 236.34986 g/mol . It is known for its unique structure and properties, making it a subject of interest in various scientific fields.

Preparation Methods

The synthesis of octahydro-8,8-dimethylnaphthalene-2-methyl acetate involves several steps. One common method includes the hydrogenation of 8,8-dimethylnaphthalene followed by esterification with acetic acid. The reaction conditions typically involve the use of a catalyst such as palladium on carbon (Pd/C) under high pressure and temperature . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

Octahydro-8,8-dimethylnaphthalene-2-methyl acetate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas (H2) in the presence of a catalyst such as Pd/C to yield reduced forms of the compound.

Substitution: Nucleophilic substitution reactions can occur with reagents like sodium hydroxide (NaOH) or potassium hydroxide (KOH), leading to the formation of different substituted derivatives.

Scientific Research Applications

Octahydro-8,8-dimethylnaphthalene-2-methyl acetate has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is used in the production of fragrances, flavors, and other industrial chemicals.

Mechanism of Action

The mechanism of action of octahydro-8,8-dimethylnaphthalene-2-methyl acetate involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, and further research is needed to fully elucidate its mechanism of action .

Comparison with Similar Compounds

Octahydro-8,8-dimethylnaphthalene-2-methyl acetate can be compared with other similar compounds such as:

Naphthalene, 1,2,3,5,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)-: This compound has a similar structure but differs in the presence of a methylethenyl group.

Valencene: A sesquiterpene with a similar naphthalene backbone but different functional groups.